Cas no 1253790-86-1 (4-(Bromomethyl)pyridazine)

• Product Name: 4-(Bromomethyl)pyridazine
• CAS No: 1253790-86-1
• MF: C₅H₅BrN₂
• MW: 173.010599851608
• CID: 4691366
• Update Time: 2025-10-31

4-(Bromomethyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)pyridazine

• Inchi： 1S/C5H5BrN2/c6-3-5-1-2-7-8-4-5/h1-2,4H,3H2
• InChI Key： XYISTKLMNCHVRS-UHFFFAOYSA-N
• SMILES： BrCC1=CN=NC=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 67.4
• XLogP3: -0.1
• Topological Polar Surface Area: 25.8

Additional information on 4-(Bromomethyl)pyridazine

Introduction to 4-(Bromomethyl)pyridazine (CAS No. 1253790-86-1)

4-(Bromomethyl)pyridazine, identified by the Chemical Abstracts Service Number (CAS No.) 1253790-86-1, is a significant intermediate in the realm of organic synthesis and pharmaceutical research. This compound belongs to the pyridazine class, characterized by a six-membered heterocyclic ring containing two adjacent nitrogen atoms. The presence of a bromomethyl substituent at the 4-position enhances its reactivity, making it a valuable building block for the development of more complex molecular structures.

The bromomethyl group introduces a versatile handle for further functionalization through nucleophilic substitution reactions, enabling chemists to construct diverse derivatives with tailored properties. This reactivity has positioned 4-(Bromomethyl)pyridazine as a key player in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Recent advancements in synthetic methodologies have further highlighted its utility, particularly in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl and heteroaryl systems, respectively.

In the pharmaceutical industry, 4-(Bromomethyl)pyridazine has been explored as a precursor for drugs targeting various therapeutic areas. Its pyridazine core is a common motif in bioactive molecules, exhibiting properties that can modulate biological pathways. For instance, studies have demonstrated its potential in the synthesis of kinase inhibitors and antiviral agents. The bromomethyl functionality allows for efficient introduction of pharmacophoric groups, facilitating the optimization of drug-like properties such as solubility, bioavailability, and metabolic stability.

Recent research has also focused on the role of 4-(Bromomethyl)pyridazine in medicinal chemistry through computational modeling and high-throughput screening. These approaches have revealed novel scaffolds derived from this compound that exhibit promising biological activity. For example, derivatives incorporating additional nitrogen-containing heterocycles have shown inhibitory effects on enzymes implicated in inflammatory diseases. Such findings underscore the importance of 4-(Bromomethyl)pyridazine as a scaffold for drug discovery initiatives.

The synthesis of 4-(Bromomethyl)pyridazine typically involves bromination of pyridazine precursors under controlled conditions. Advances in catalytic systems have improved the efficiency and selectivity of these reactions, reducing byproduct formation and enhancing yield. Additionally, green chemistry principles have been applied to develop more sustainable synthetic routes, minimizing hazardous waste and energy consumption. These innovations align with global efforts to promote environmentally responsible chemical manufacturing.

The versatility of 4-(Bromomethyl)pyridazine extends beyond pharmaceutical applications. In materials science, it has been utilized to develop organic electronic materials, including light-emitting diodes (OLEDs) and conductive polymers. The pyridazine ring contributes to electron delocalization, while the bromomethyl group enables further modifications to fine-tune electronic properties. Such applications highlight the broad utility of this compound across multiple scientific disciplines.

Future research directions for 4-(Bromomethyl)pyridazine may explore its role in photopharmacology—a emerging field that combines photoregulation with pharmacology to achieve targeted therapeutic effects. By integrating photosensitizers or light-responsive moieties into molecules derived from this scaffold, researchers aim to develop drugs that can be activated or deactivated upon exposure to specific wavelengths of light. This approach holds promise for precision medicine applications.

Moreover, the growing interest in 4-(Bromomethyl)pyridazine as a building block reflects its adaptability to emerging synthetic techniques such as flow chemistry and photoredox catalysis. These methods enable scalable and controlled synthesis of complex derivatives under mild conditions, further expanding its utility in industrial settings. As these technologies continue to evolve, so too will the applications of 4-(Bromomethyl)pyridazine, reinforcing its significance in modern chemical research.